Cas no 25021-08-3 (2-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetic acid)

• Product Name: 2-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetic acid
• CAS No: 25021-08-3
• MF: C₆H₅NO₄
• MW: 155.108201742172
• MDL: MFCD00457254
• CID: 260408
• Update Time: 2025-04-19

2-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetic acid
• Maleimidoacetic Acid
• 2-Maleimidoacetic Acid
• 1H-Pyrrole-1-aceticacid, 2,5-dihydro-2,5-dioxo-
• 2-(2,5-dioxopyrrol-1-yl)acetic acid
• N-Maleoylglycine
• NSC 266055
• N-(Carboxymethyl)maleimide
• 2-Maleimido acetic acid
• 2-Maleimidoaceticacid(AMAA)
• MLS003107259
• GBKPNGVKZQBPCZ-UHFFFAOYSA-N
• 2,5-dihydro-2,5-dioxopyrrol-1-ylacetic acid
• 2,5-Dihydro-2,5-dioxo-1H-pyrrole-1-acetic Acid
• 1H-Pyrrole-1-acetic acid, 2,5-dihydro-2,5-dioxo-
• (2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetic acid
• 2-Maleimidoaceticacid
• N-maleyl glycine
• N-Maleimidoglycine
• NSC266055
• PubChe

• MDL： MFCD00457254
• Inchi： 1S/C6H5NO4/c8-4-1-2-5(9)7(4)3-6(10)11/h1-2H,3H2,(H,10,11)
• InChI Key： GBKPNGVKZQBPCZ-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1CC(=O)O)=O

Computed Properties

• Exact Mass: 155.02185
• Monoisotopic Mass: 155.021858
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 74.7

Experimental Properties

• Density: 1.578±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 114.0 to 118.0 deg-C
• Boiling Point: 376.7°C at 760 mmHg
• Flash Point: 181.6°C
• Refractive Index: 1.581
• Solubility: Slightly soluble (31 g/l) (25 º C),
• PSA: 74.68
• LogP: -1.06610

2-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：0-10°C